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Compound of Interest

Compound Name: Cyclohexadecanone

Cat. No.: B1615262 Get Quote

In the realm of fragrance formulation and drug development, the selection of an appropriate

fixative is paramount to ensure the longevity and stability of a desired scent profile.

Cyclohexadecanone, a synthetic macrocyclic musk, has emerged as a notable fixative. This

guide provides an objective comparison of Cyclohexadecanone's efficacy against other

common alternatives, supported by experimental data and detailed methodologies for

researchers, scientists, and drug development professionals.

Comparative Analysis of Fixative Performance
The efficacy of a fixative is primarily determined by its ability to reduce the evaporation rate of

more volatile fragrance components, thereby increasing the substantivity and longevity of the

scent. The following table summarizes the key performance characteristics of

Cyclohexadecanone and its common alternatives, Galaxolide (a polycyclic musk) and

Ambrettolide (another macrocyclic musk).
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Property
Cyclohexadecanon
e

Galaxolide Ambrettolide

Chemical Class Macrocyclic Musk Polycyclic Musk Macrocyclic Musk

Odor Profile
Musky, sweet,

powdery
Clean, floral, musky

Musky, fruity,

ambrette-seed like

Substantivity on

Smelling Strip
> 400 hours > 400 hours[1] > 400 hours

Evaporation Rate Very Low Very Low Very Low

Typical Use Level in

Concentrate
0.5 - 10% Up to 40% or more[1] 0.1 - 5%

Key Application Areas
Fine fragrances,

cosmetics

Detergents, fabric

softeners, fine

fragrances[1]

Fine fragrances,

products requiring a

natural musk

character

Biodegradability

Generally considered

more biodegradable

than polycyclic

musks[2][3]

Lower

biodegradability,

potential for

bioaccumulation[4]

Considered readily

biodegradable

Experimental Protocols
To quantitatively assess the efficacy of Cyclohexadecanone as a fixative, two primary

experimental approaches are employed: instrumental analysis using headspace gas

chromatography-mass spectrometry (GC-MS) and sensory evaluation by trained panelists.

Instrumental Analysis of Fragrance Evaporation Rate
using Headspace GC-MS
This method provides a quantitative measure of the reduction in the evaporation rate of volatile

fragrance compounds in the presence of a fixative.

Objective: To quantify the concentration of a volatile fragrance analyte in the headspace above

a sample over time, with and without the presence of Cyclohexadecanone.
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Materials:

Volatile fragrance analyte (e.g., Linalool, Rose Oil)

Cyclohexadecanone

Ethanol (solvent)

Headspace vials with septa

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS) with a headspace

autosampler

Filter paper or smelling strips

Procedure:

Sample Preparation:

Prepare a stock solution of the volatile fragrance analyte in ethanol (e.g., 1% Linalool).

Prepare a test solution by adding a specific concentration of Cyclohexadecanone (e.g.,

5%) to the stock solution.

Prepare a control solution containing only the fragrance analyte in ethanol.

Application:

Apply a precise volume (e.g., 100 µL) of the test and control solutions to separate filter

papers or smelling strips.

Place each strip into a separate headspace vial and seal immediately.

Headspace Analysis:

Place the vials in the headspace autosampler.

Analyze the headspace at predetermined time intervals (e.g., 0, 1, 2, 4, 8, 12, 24 hours) to

measure the concentration of the volatile analyte.
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GC-MS Parameters:

Injector Temperature: 250°C

Column: DB-5ms or equivalent

Oven Program: Start at 50°C, ramp to 250°C at 10°C/min

Mass Spectrometer: Scan mode (m/z 40-400)

Data Analysis:

Integrate the peak area of the fragrance analyte at each time point for both the test and

control samples.

Plot the peak area against time to generate evaporation profiles.

Calculate the percentage reduction in evaporation rate for the sample containing

Cyclohexadecanone compared to the control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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